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Compound of Interest

Compound Name: Ferric oxide, yellow

Cat. No.: B039099

1.0 Introduction

Yellow iron oxide, chemically identified as hydrated iron (lll) oxide (FeOOH) and designated as
Pigment Yellow 42 (CAS 51274-00-1), is a synthetic inorganic pigment extensively utilized for
integral coloring of cementitious construction materials.[1][2] Its prevalence in the industry
stems from its excellent color stability, high tinting strength, UV resistance, and chemical
stability within the highly alkaline environment of concrete.[3][4][5] Unlike dyes, iron oxides are
insoluble pigments, meaning they exist as fine solid particles that physically disperse within the
concrete matrix to impart color.[6] These particles are typically an order of magnitude finer than
cement particles, allowing them to effectively coat the cement paste.[3]

2.0 Fields of Application

Yellow iron oxide is a versatile pigment used across a broad spectrum of concrete and
construction products to provide a vibrant, warm, and durable yellow hue.[7] Key applications
include:

 Architectural and Decorative Concrete: Used in sidewalks, driveways, patios, and flooring to
achieve aesthetic finishes.[8]

» Precast Concrete Products: Integral for coloring precast panels, paving stones, concrete
blocks, bricks, and roofing tiles.[2][9][10]
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e Mortars, Stucco, and Renders: Provides consistent and weather-resistant color for exterior
and interior finishes.[2][9]

e Specialty Materials: Incorporated into colored asphalts and sports court surfaces.[10]
3.0 Mechanism of Action and Performance Characteristics

The efficacy of yellow iron oxide as a concrete pigment is rooted in its physical and chemical
properties:

Alkali Resistance: Concrete is a highly alkaline environment (pH > 12.5). Yellow iron oxide is
chemically stable under these conditions, ensuring that the color does not fade or degrade
due to chemical reaction with the cement paste.[4][11]

UV and Weather Resistance: The inorganic, crystalline structure of iron oxide makes it highly
resistant to degradation from ultraviolet (UV) radiation and weathering, ensuring long-term
color retention in exterior applications.[1][2][12]

Dispersion: Proper dispersion of the fine pigment particles is critical for achieving uniform
color.[13] The pigment coats the cement particles, and therefore, its dosage is calculated
based on the weight of cementitious material.[3][14] Inadequate dispersion can lead to
streaking or inconsistent color.

Color Saturation: Color intensity increases with the pigment dosage rate up to a saturation
point, typically around 5-7% by weight of cement.[6][15] Beyond this point, adding more
pigment yields diminishing returns on color intensity and can negatively impact the
concrete's mechanical properties.[15][16]

4.0 Effects on Concrete Properties

The addition of yellow iron oxide can influence the fresh and hardened properties of concrete.
Adherence to standards such as ASTM C979 "Standard Specification for Pigments for
Integrally Colored Concrete" ensures that these effects are within acceptable limits.[15][17][18]

o Workability: Due to its characteristic needle-like particle shape, yellow iron oxide can
increase the internal friction within the concrete mix.[19] This may lead to a reduction in
slump (a measure of workability) and an increased water demand.
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o Compressive Strength: When used within recommended dosage rates (typically 1-6% by
cement weight), yellow iron oxide does not adversely affect compressive strength.[1][20]
Some studies report a slight increase in compressive strength, potentially due to the fine
pigment particles filling voids within the cement paste, leading to a denser microstructure.
[19] However, dosages exceeding the ASTM C979 limit of 10% can compromise strength.
[15][21]

e Setting Time: Pigments can influence the hydration kinetics of cement. ASTM C979 specifies
that pigments should not significantly alter the initial or final setting times of the concrete.[15]
[21]

» Durability: The pigment itself is highly durable. Its primary role is aesthetic, but by acting as a
fine filler, it can potentially reduce the porosity of the concrete, contributing to improved
durability.[22] The inherent stability of the pigment ensures the color's longevity.[14]

Quantitative Data Summary

The table below summarizes the typical dosage rates and observed effects of yellow iron oxide
on key concrete properties based on industry standards and research findings.
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Parameter

Typical Range /
Value

Effect on Concrete
Properties

Source(s)

Chemical Composition

Hydrated Iron (l11)
Oxide (a-FeOOH)

Inert within the

concrete matrix.

[2]

Standard Specification

ASTM C979 / C979M

Governs requirements
for alkali resistance,
water solubility, light
resistance, and effects
on concrete

properties.

[17][18][23]

Typical Dosage Rate

1% - 6% by weight of
cement

Recommended for
achieving desired
color without
negatively impacting
mechanical

properties.

[51120][24]

Maximum Dosage
Rate

< 10% by weight of
cement

Limit set by ASTM
C979 to prevent
significant reduction in
strength.[6][21]

[61(21][23]

Compressive Strength

May increase by ~7-
15% at 2-6% dosage

At proper dosages,
strength is typically
maintained or slightly
enhanced. Excessive
amounts can

decrease strength.

[14][19]

Workability (Slump)

Can decrease

The acicular particle
shape of yellow iron
oxide may increase
water demand and

reduce flowability.

[19]

Setting Time

No significant change

Per ASTM C979,

pigments should not

[15][21]
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substantially alter the

cement hydration rate.

High resistance to UV
radiation, weathering,

Color Stability Excellent and alkali attack [11141112]
ensures long-term

color retention.

Experimental Protocols

The following protocols are based on the standard test methods outlined in ASTM C979:
Standard Specification for Pigments for Integrally Colored Concrete.[17][21] These experiments
are designed to compare a control concrete mix with a test mix containing yellow iron oxide.

Protocol 1: Sample Preparation and Mixing

o Materials: Obtain representative samples of cement, fine aggregate, coarse aggregate,
water, and the yellow iron oxide pigment to be tested. All materials should comply with
relevant ASTM standards.

» Control Mix Design: Prepare a control concrete mix without any pigment. The proportions
should be accurately recorded.

o Test Mix Design: Prepare a test mix identical to the control mix, but with the addition of
yellow iron oxide. The pigment dosage should be based on the manufacturer's
recommendation, typically not exceeding 10% by mass of the cement.[21]

e Mixing Procedure: a. For the test batch, first, blend the pigment with the fine and coarse
aggregates and approximately half of the required mixing water. Mix thoroughly to ensure
uniform dispersion.[16] b. Add the cement to the mixer. c. Add the remaining water and mix
for a prescribed time (e.g., 5 minutes) until a homogeneous mixture is achieved. d. Follow
the same procedure for the control batch, omitting the pigment addition step.

Protocol 2: Evaluation of Concrete Properties (as per ASTM C979)
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e Time of Setting (ASTM C403): a. Prepare mortar samples by wet-sieving the fresh concrete
from both the control and test batches. b. Determine the initial and final time of setting by
measuring the penetration resistance of the mortar over time. c. Requirement: The setting
time of the test mortar shall not be less than 1 hour shorter nor more than 1.5 hours longer
than the control.

e Air Content (ASTM C231 or C173): a. Immediately after mixing, measure the air content of
the fresh concrete from both batches. b. Requirement: The air content of the test concrete
shall not be more than 2.0% higher than the control.

o Compressive Strength (ASTM C39): a. Cast cylindrical concrete specimens (e.g., 4x8 in. or
6x12 in.) from both the control and test batches. b. Cure the specimens under standard
conditions (moist-cured at 23.0 £ 2.0°C). c. Test the compressive strength of the specimens
at 7 and 28 days. d. Requirement: The average compressive strength of the test specimens
shall be at least 90% of the average strength of the control specimens at both 7 and 28 days.

o Light Resistance and Color Match (ASTM D2244): a. Prepare mortar specimens from both
batches and cure them. b. Measure the initial color of the specimens using a
spectrophotometer or colorimeter to obtain CIE Lab* values. c. Expose the test specimens to
a specified period of simulated sunlight (e.g., 500 hours in a xenon-arc apparatus as per
ASTM G155). d. After exposure, remeasure the color of the specimens. e. Requirement: The
total color difference (AE*) between the exposed and unexposed specimens should not
exceed a specified value, indicating good light resistance.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://xtpigment.com/iron-oxide-yellow-tips-for-ready-mix-concrete/
https://xtpigment.com/iron-oxide-yellow-tips-for-ready-mix-concrete/
https://acquireind.com/blog-details/applications-of-synthetic-iron-oxide-uses-of-red-yellow-black-brown-orange-and-other-colors
https://www.epsilonpigments.com/inorganic-pigment/iron-oxide/iron-oxide-yellow/
https://dolchem.com/blog/io-concrete/
https://www.xt-pigment.com/iron-oxide-yellow-pigment-for-concrete-brick-cement-product/
https://www.xt-pigment.com/iron-oxide-yellow-pigment-for-concrete-brick-cement-product/
https://www.pcimag.com/articles/102134-dispersant-technology-for-red-and-yellow-iron-oxides
https://www.ijnrd.org/papers/IJNRD2407525.pdf
http://www.easttexasprecast.net/_service/downloadFile.ashx?fileid=1d61a948-a381-44d4-95c1-793cc84e4991
https://allyoucanstick.co.nz/product/yellow-920-iron-oxide-pigment-used-as-dye-or-colourant-for-ceramic-paint-concrete/
https://store.astm.org/c0979_c0979m-16.html
https://www.thenbs.com/publicationindex/documents/details?Pub=ASTM&DocId=333002
https://www.thenbs.com/publicationindex/documents/details?Pub=ASTM&DocId=333002
https://www.researchgate.net/publication/385766179_Performance_evaluation_of_pigmented_fair-faced_concrete_under_various_environments_mechanical_properties_apparent_properties_and_color_stability
https://www.xt-pigment.com/news/common-mixing-ratios-of-iron-oxide-pigments-in-colored-cement-products/
https://www.xt-pigment.com/news/common-mixing-ratios-of-iron-oxide-pigments-in-colored-cement-products/
https://store.astm.org/c0979-05.html
https://www.scirp.org/journal/paperinformation?paperid=88279
https://www.scirp.org/journal/paperinformation?paperid=88279
https://standards.iteh.ai/catalog/standards/astm/037fce75-c847-4dc5-8ea6-40d3aef7a068/astm-c979-c979m-10
https://www.xt-pigment.com/news/method-for-using-iron-oxide-pigments-in-concrete/
https://www.benchchem.com/product/b039099#application-of-yellow-iron-oxide-in-concrete-and-construction-materials
https://www.benchchem.com/product/b039099#application-of-yellow-iron-oxide-in-concrete-and-construction-materials
https://www.benchchem.com/product/b039099#application-of-yellow-iron-oxide-in-concrete-and-construction-materials
https://www.benchchem.com/product/b039099#application-of-yellow-iron-oxide-in-concrete-and-construction-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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